Cas no 1692528-61-2 (4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine)

• Product Name: 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine
• CAS No: 1692528-61-2
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5579846
• Update Time: 2025-06-09

4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-[3-(methoxymethyl)-1-piperidinyl]-
• 4-Chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine
• 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine

• Inchi： 1S/C11H16ClN3O/c1-16-7-9-3-2-4-15(6-9)11-5-10(12)13-8-14-11/h5,8-9H,2-4,6-7H2,1H3
• InChI Key： WIAIZKNLANKVEK-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC(COC)C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 371.6±27.0 °C(Predicted)
• pka: 3.53±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine

Exploring the Chemistry and Applications of 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine (CAS No. 1692528-61-2)

In the dynamic field of pharmaceutical and agrochemical research, 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine (CAS No. 1692528-61-2) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique structural features, is increasingly being explored for its potential in drug discovery and material science. The compound's methoxymethyl-piperidine moiety and chloro-substituted pyrimidine core contribute to its versatility, making it a valuable intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for structurally diverse building blocks like 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in academic databases. The compound's hydrogen bond acceptor/donor properties, derived from its pyrimidine ring and piperidine nitrogen, make it relevant for molecular docking studies—another hot topic in computational chemistry circles.

From a synthetic perspective, the chloro group at position 4 offers excellent reactivity for nucleophilic aromatic substitution (SNAr) reactions, while the methoxymethyl side chain provides opportunities for further functionalization. This dual functionality explains why the compound appears in patent literature related to crop protection agents and pharmaceutical intermediates. Laboratories focusing on heterocyclic chemistry often search for efficient synthetic routes to such N-heterocyclic compounds, reflecting the compound's practical importance.

The physicochemical properties of CAS 1692528-61-2 merit discussion for formulation scientists. With calculated logP values suggesting moderate lipophilicity, the compound occupies a valuable space in medicinal chemistry property space. Its molecular weight (241.71 g/mol) and hydrogen bond count align well with Lipinski's rule of five parameters, making it attractive for small molecule drug development—a consistently trending topic in pharmaceutical research publications.

Analytical chemists have developed robust HPLC methods and LC-MS protocols for characterizing 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine, as evidenced by recent methodology papers. The compound's UV chromophore (from the pyrimidine core) enables sensitive detection, while its proton NMR spectrum shows distinctive patterns for the piperidine protons and methoxymethyl group. These analytical features are frequently discussed in forums about structure elucidation techniques.

In material science applications, the electron-deficient pyrimidine ring in this compound has sparked interest for designing organic electronic materials. Researchers investigating charge-transfer complexes or coordination polymers often explore such nitrogen-rich heterocycles. The compound's potential in metal-organic frameworks (MOFs) is another area receiving attention, coinciding with the growing market for functional materials.

Safety assessments of 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine follow standard laboratory chemical safety protocols. While not classified as hazardous under current regulations, proper handling of this fine chemical requires attention to material safety data sheet (MSDS) guidelines—a subject of frequent regulatory updates and training programs in industrial settings.

The commercial availability of CAS 1692528-61-2 through specialty chemical suppliers has facilitated its adoption in various research programs. Procurement specialists often search for high-purity pyrimidine derivatives with documented certificates of analysis, making quality control data an essential consideration. Current market analyses suggest growing demand for such custom synthesis intermediates in both academic and industrial research.

Looking ahead, the scientific community anticipates expanded applications for 4-chloro-6-(3-(methoxymethyl)piperidin-1-yl)pyrimidine in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) design. These emerging fields, which dominate recent conference proceedings, leverage the compound's balanced physicochemical properties and synthetic accessibility. As research continues, this molecule will likely maintain its position as a valuable tool in structure-activity relationship (SAR) studies across multiple disciplines.